4-Hydroxy Darunavir
4-Hydroxy Darunavir
Brand Name:
Vulcanchem
CAS No.:
313682-97-2
VCID:
VC21099963
InChI:
InChI=1S/C27H37N3O8S/c1-17(2)14-30(39(34,35)21-9-5-19(28)6-10-21)15-24(32)23(13-18-3-7-20(31)8-4-18)29-27(33)38-25-16-37-26-22(25)11-12-36-26/h3-10,17,22-26,31-32H,11-16,28H2,1-2H3,(H,29,33)/t22-,23-,24+,25-,26+/m0/s1
SMILES:
CC(C)CN(CC(C(CC1=CC=C(C=C1)O)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
Molecular Formula:
C27H37N3O8S
Molecular Weight:
563.7 g/mol
4-Hydroxy Darunavir
CAS No.: 313682-97-2
Cat. No.: VC21099963
Molecular Formula: C27H37N3O8S
Molecular Weight: 563.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 313682-97-2 |
|---|---|
| Molecular Formula | C27H37N3O8S |
| Molecular Weight | 563.7 g/mol |
| IUPAC Name | [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-3-hydroxy-1-(4-hydroxyphenyl)butan-2-yl]carbamate |
| Standard InChI | InChI=1S/C27H37N3O8S/c1-17(2)14-30(39(34,35)21-9-5-19(28)6-10-21)15-24(32)23(13-18-3-7-20(31)8-4-18)29-27(33)38-25-16-37-26-22(25)11-12-36-26/h3-10,17,22-26,31-32H,11-16,28H2,1-2H3,(H,29,33)/t22-,23-,24+,25-,26+/m0/s1 |
| Standard InChI Key | SNQVQNQWAPHMDK-HEXNFIEUSA-N |
| Isomeric SMILES | CC(C)CN(C[C@H]([C@H](CC1=CC=C(C=C1)O)NC(=O)O[C@H]2CO[C@@H]3[C@H]2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N |
| SMILES | CC(C)CN(CC(C(CC1=CC=C(C=C1)O)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N |
| Canonical SMILES | CC(C)CN(CC(C(CC1=CC=C(C=C1)O)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N |
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